2-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide
CAS No.:
Cat. No.: VC16311891
Molecular Formula: C19H15ClN2O4S2
Molecular Weight: 434.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H15ClN2O4S2 |
|---|---|
| Molecular Weight | 434.9 g/mol |
| IUPAC Name | 2-chloro-N-[(5Z)-5-[(2,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide |
| Standard InChI | InChI=1S/C19H15ClN2O4S2/c1-25-12-8-7-11(15(10-12)26-2)9-16-18(24)22(19(27)28-16)21-17(23)13-5-3-4-6-14(13)20/h3-10H,1-2H3,(H,21,23)/b16-9- |
| Standard InChI Key | YVQCXQLTQGTPIL-SXGWCWSVSA-N |
| Isomeric SMILES | COC1=CC(=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)NC(=O)C3=CC=CC=C3Cl)OC |
| Canonical SMILES | COC1=CC(=C(C=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC=CC=C3Cl)OC |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound’s structure integrates three key moieties:
-
A thiazolidinone ring (1,3-thiazolidin-4-one) with a thioxo group at position 2 and an oxo group at position 4.
-
A (2,4-dimethoxybenzylidene) substituent at position 5, introduced via a Z-configuration double bond.
-
A 2-chlorobenzamide group linked to the thiazolidinone nitrogen at position 3.
This arrangement creates a planar, conjugated system that enhances electronic delocalization, as evidenced by its UV-Vis absorption maxima near 320 nm .
Physicochemical Data
Key properties are summarized below:
| Property | Value |
|---|---|
| Molecular Formula | C₁₉H₁₅ClN₂O₄S₂ |
| Molecular Weight | 434.9 g/mol |
| IUPAC Name | 2-chloro-N-[(5Z)-5-[(2,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide |
| Melting Point | 218–220°C (decomposes) |
| Solubility | DMSO (>10 mg/mL), ethanol (sparingly) |
The compound’s crystalline nature and stability under ambient conditions make it suitable for storage in research settings .
Synthesis and Reaction Chemistry
Synthetic Pathways
The synthesis typically proceeds via a three-step sequence:
-
Thiazolidinone Core Formation:
Condensation of 2,4-dimethoxybenzaldehyde with thiourea derivatives in acidic ethanol yields the intermediate 5-(2,4-dimethoxybenzylidene)-2-thioxothiazolidin-4-one. -
N-Acylation:
Reaction with 2-chlorobenzoyl chloride in dichloromethane, catalyzed by triethylamine, introduces the benzamide group . -
Purification:
Column chromatography (silica gel, ethyl acetate/hexane) achieves >95% purity, confirmed by HPLC.
Reaction Dynamics
The compound participates in:
-
Nucleophilic Aromatic Substitution: Chlorine at the benzamide’s ortho position undergoes displacement with amines (e.g., piperazine) under microwave irradiation.
-
Oxidation-Reduction: The thioxo group oxidizes to sulfonyl with H₂O₂/HCl, while the benzylidene double bond reduces selectively using NaBH₄/CeCl₃.
Biological Activity and Mechanistic Insights
Antimicrobial Efficacy
In vitro assays demonstrate broad-spectrum activity:
| Pathogen | MIC (μg/mL) |
|---|---|
| Staphylococcus aureus | 12.5 |
| Escherichia coli | 25.0 |
| Candida albicans | 50.0 |
Mechanistically, the compound disrupts microbial cell membranes via thiol group interactions, as shown in fluorescence quenching studies with bovine serum albumin.
| Cell Line | IC₅₀ (μM) |
|---|---|
| MCF-7 (breast) | 8.2 |
| A549 (lung) | 11.7 |
| HepG2 (liver) | 9.5 |
Docking simulations reveal strong binding (ΔG = -9.8 kcal/mol) to EGFR kinase’s ATP pocket, explaining its antiproliferative effects.
Pharmacokinetic and Toxicological Profile
ADMET Predictions
Computational models indicate:
-
Absorption: Moderate intestinal permeability (Caco-2 Papp = 5.6 × 10⁻⁶ cm/s)
-
Metabolism: CYP3A4-mediated demethylation of methoxy groups
-
Toxicity: Low hepatotoxicity risk (LD₅₀ > 500 mg/kg in rats)
These predictions align with in vitro microsomal stability assays showing 78% parent compound remaining after 1 hour .
Comparative Analysis with Structural Analogs
Substituent effects on bioactivity are pronounced:
| Analog | Anticancer IC₅₀ (μM) | Antibacterial MIC (μg/mL) |
|---|---|---|
| 2-Bromo derivative | 6.8 (MCF-7) | 18.9 (S. aureus) |
| 3,4,5-Trimethoxy | 4.3 (A549) | 14.2 (E. coli) |
Increased methoxy substitution enhances membrane penetration, while bromine improves kinase binding affinity.
Industrial and Research Applications
Drug Development
The compound serves as:
-
A lead structure for dual EGFR/COX-2 inhibitors
-
A photosensitizer in photodynamic therapy (ΦΔ = 0.42 in DMSO)
Material Science
Its rigid, conjugated system enables use in:
-
Organic semiconductors (bandgap = 2.8 eV)
-
Metal-organic framework (MOF) construction via S-M coordination
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume